Cas no 17459-54-0 (N-Isopropyl-DL-aspartic acid)

• Product Name: N-Isopropyl-DL-aspartic acid
• CAS No: 17459-54-0
• MF: C₇H₁₃NO₄
• MW: 175.182422399521
• CID: 6789877
• PubChem ID: 58933409
• Update Time: 2025-05-25

N-Isopropyl-DL-aspartic acid Chemical and Physical Properties

Names and Identifiers

• AKOS017532442
• N-Isopropyl-DL-aspartic acid
• SCHEMBL14179673
• 2-(propan-2-ylamino)butanedioic acid
• 17459-54-0

• Inchi： 1S/C7H13NO4/c1-4(2)8-5(7(11)12)3-6(9)10/h4-5,8H,3H2,1-2H3,(H,9,10)(H,11,12)
• InChI Key： GMLZGPNLZQHUIR-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)O)NC(C)C)=O

Computed Properties

• Exact Mass: 175.08445790g/mol
• Monoisotopic Mass: 175.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 86.6Ų

Additional information on N-Isopropyl-DL-aspartic acid

N-Isopropyl-DL-Aspartic Acid: A Comprehensive Overview

N-Isopropyl-DL-aspartic acid, also known by its CAS number 17459-54-0, is a compound that has garnered significant attention in the fields of chemistry, pharmacology, and food science. This compound is a derivative of DL-aspartic acid, a naturally occurring amino acid that plays a crucial role in various biological processes. The addition of the isopropyl group to the nitrogen atom in the aspartic acid molecule introduces unique chemical and functional properties, making it a valuable compound for diverse applications.

DL-aspartic acid is one of the 20 standard amino acids that are essential for protein synthesis. It is classified as a non-essential amino acid in humans, meaning it can be synthesized by the body. However, its derivatives, such as N-isopropyl-DL-aspartic acid, have found extensive use in the food industry as flavor enhancers and in pharmaceuticals due to their unique taste profiles and stability. Recent studies have explored the potential of this compound in improving the bioavailability of drugs and enhancing their therapeutic effects.

The synthesis of N-isopropyl-DL-aspartic acid involves a series of chemical reactions that modify the parent aspartic acid molecule. The substitution of the hydrogen atom on the nitrogen with an isopropyl group enhances the compound's lipophilicity, which is advantageous for its application in drug delivery systems. Researchers have reported that this modification can significantly improve the solubility and absorption of drugs in the gastrointestinal tract, making it a promising candidate for developing more effective pharmaceutical formulations.

In terms of applications, N-isopropyl-DL-aspartic acid has been widely used as a flavor enhancer in the food industry. It is particularly effective in masking bitter tastes and enhancing umami flavors, which makes it a valuable ingredient in processed foods and beverages. Recent advancements in food technology have led to the development of new methods for incorporating this compound into food products while maintaining their nutritional value and sensory qualities.

Moreover, N-isopropyl-DL-aspartic acid has shown potential in cosmetic formulations due to its ability to act as a humectant and skin conditioning agent. Studies have demonstrated that it can improve skin hydration and reduce transepidermal water loss, making it suitable for use in moisturizers and anti-aging products. The compound's compatibility with other cosmetic ingredients and its non-toxic profile further enhance its suitability for personal care products.

The safety profile of N-isopropyl-DL-aspartic acid has been extensively studied to ensure its suitability for human consumption and topical use. Regulatory agencies have approved its use at specific concentrations in food and cosmetic products based on toxicological studies that demonstrate its low toxicity and lack of adverse effects when used appropriately. These findings underscore its reliability as a safe ingredient across various industries.

Recent research has also explored the potential of N-isopropyl-DL-aspartic acid as a precursor for synthesizing bioactive compounds with antioxidant and anti-inflammatory properties. By modifying its structure or combining it with other functional groups, scientists aim to develop novel compounds that can address unmet medical needs. These advancements highlight the versatility of this compound and its potential for future innovations.

In conclusion, N-isopropyl-DL-aspartic acid (CAS 17459-54-0) is a versatile compound with applications spanning multiple industries. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, make it an invaluable tool for researchers and manufacturers alike. As ongoing studies continue to uncover new uses and benefits, this compound is poised to play an even more significant role in shaping future developments across various sectors.